Cas no 25475-67-6 (Isoquinolin-3-amine)

Isoquinolin-3-amine Properties

Names and Identifiers

• Isoquinolin-3-amine
• 3-Aminoisoquinoline
• C9H8N2
• 3-amino-isoquinoline
• 3-Isoquinolinamine
• 3-isoquinolineamine
• IFLAB-BB F2108-0097
• Isoquinolin-3-ylaMine
• WLX
• Z1201619117
• A5134
• isoquinoline-3-ylamine
• SY030951
• W-202073
• CS-W009009
• 25475-67-6
• AKOS005256578
• 3-aminoisoquinoline, AldrichCPR
• MFCD00102190
• AEY32ZN5CU
• SCHEMBL177520
• AM20051003
• NSC-218383
• Isoquinoline, 3-amino-
• SDCCGMLS-0065877.P001
• 139557-81-6
• DTXSID50903057
• AB03416
• isoquinolin-3-amine
• AC-26693
• isoquinolin-3-imine
• InChI=1/C9H8N2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H2,10,11
• NSC218383
• EN300-88334
• FT-0627505
• Isoquinolin-3-ylamine
• uPa_46
• 3-Aminoisoquinoline, 97%
• BDBM50091818
• 3(2H)-Isoquinolinimine(9CI)
• NoName_3645
• Isoquinoline-3-amine
• CHEMBL61743
• PS-4190
• DB-011136
• STL554840
• BBL101046
• +Expand

• MDL： MFCD00102190
• InChIKey： VYCKDIRCVDCQAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H2,10,11)
• SMILES： C1=C(N)N=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 144.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.068748
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• LogP: 2.39820
• PSA: 38.91000
• Refractive Index: 1.708
• Boiling Point: 331.2°C at 760 mmHg
• Melting Point: 174-178 °C
• Flash Point: 180.4 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• pka: 5.05(at 20℃)
• Density: 1.21

Isoquinolin-3-amine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

Isoquinolin-3-amine Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%